Cas no 93216-58-1 (3-chloro-6-propylpyridazine)

• Product Name: 3-chloro-6-propylpyridazine
• CAS No: 93216-58-1
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD08704311
• CID: 801232
• PubChem ID: 19797303
• Update Time: 2025-06-09

3-chloro-6-propylpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-propyl-
• 3-chloro-6-propylpyridazine
• 3-CHLORO-6-PROPYL-PYRIDAZINE
• SCHEMBL3182612
• COGVRONWZFVMNG-UHFFFAOYSA-N
• 93216-58-1
• DTXSID50600034
• EN300-226034
• AKOS006288809

• MDL： MFCD08704311
• Inchi： 1S/C7H9ClN2/c1-2-3-6-4-5-7(8)10-9-6/h4-5H,2-3H2,1H3
• InChI Key： COGVRONWZFVMNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCC)N=N1

Computed Properties

• Exact Mass: 156.04500
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.08250

Additional information on 3-chloro-6-propylpyridazine

Exploring the Properties and Applications of 3-Chloro-6-Propylpyridazine (CAS No. 93216-58-1)

The compound 3-chloro-6-propylpyridazine, identified by the CAS registry number CAS No. 93216-58-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This pyridazine derivative, characterized by a chlorine atom at position 3 and a propyl group at position 6, has garnered attention due to its unique chemical properties and versatility in synthesis. Recent advancements in organic chemistry have further highlighted its role in material science, pharmaceuticals, and agrochemicals.

Pyridazines, as a class of heterocyclic compounds, are known for their aromaticity and reactivity. The substitution pattern in 3-chloro-6-propylpyridazine introduces specific electronic effects that influence its reactivity and stability. The chlorine atom at position 3 imparts electron-withdrawing effects, while the propyl group at position 6 contributes to steric effects and enhances hydrophobicity. These characteristics make it an ideal candidate for various synthetic transformations, including nucleophilic substitutions, electrophilic additions, and coupling reactions.

Recent studies have focused on the application of 3-chloro-6-propylpyridazine in the development of advanced materials. For instance, researchers have explored its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them suitable for gas storage, catalysis, and sensing applications. The ability of 3-chloro-6-propylpyridazine to form robust COF structures underscores its importance in materials science.

In the pharmaceutical industry, 3-chloro-6-propylpyridazine has been investigated as a precursor for bioactive compounds. Its ability to undergo various functional group transformations allows for the synthesis of drug candidates with diverse pharmacological profiles. For example, derivatives of this compound have shown promise in anti-inflammatory and anticancer studies. The propyl group at position 6 can be further modified to enhance bioavailability and target specificity, making it a valuable intermediate in drug discovery.

The synthesis of 3-chloro-6-propylpyridazine typically involves multi-step organic reactions. A common approach includes the chlorination of pyridazine followed by alkylation at the sixth position using propyl halides. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made CAS No. 93216-58-1 more accessible for large-scale applications.

Beyond its chemical applications, 3-chloro-6-propylpyridazine has also found relevance in agrochemicals. Its structural features make it a potential candidate for herbicides or fungicides, where specific reactivity patterns can be exploited to target agricultural pests without harming crops. Ongoing research is focused on optimizing its bioactivity while minimizing environmental toxicity.

In conclusion, 3-chloro-6-propylpyridazine (CAS No. 93216-58-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.